molecular formula C20H22N2O2 B1237088 Cyclobis(N-methylphenylalanine) CAS No. 61125-52-8

Cyclobis(N-methylphenylalanine)

Cat. No. B1237088
CAS RN: 61125-52-8
M. Wt: 322.4 g/mol
InChI Key: KNKXKVUFAHAVOL-ROUUACIJSA-N
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Description

Cyclobis(N-methylphenylalanine) is a natural product found in Streptomyces griseus with data available.

Scientific Research Applications

Sustainable Production Methods

  • The sustainable production of N-methylphenylalanine, a key component of Cyclobis(N-methylphenylalanine), has been achieved through the metabolic engineering of Corynebacterium glutamicum. This method, which involves reductive methylamination of phenylpyruvate, offers a more environmentally friendly approach compared to traditional chemical synthesis methods (Kerbs et al., 2021).

Applications in Bioconjugate Formation

  • Cyclobis(paraquat-p-phenylene), a relative of Cyclobis(N-methylphenylalanine), has been utilized in the formation of pseudorotaxane-based bioconjugates. These structures have potential applications in molecular recognition and sensor design (Caldwell et al., 2008).

Synthesis of Biologically Active Compounds

  • Cyclobis(N-methylphenylalanine) derivatives, such as hirsutide, have been synthesized for biological evaluation. These compounds show potential as antibacterial and antihelmintic agents (Dahiya et al., 2008).

Recognition and Binding Studies

  • Cyclobis(paraquat-p-phenylene), closely related to Cyclobis(N-methylphenylalanine), has been studied for its ability to bind specific molecules like phenyl glycopyranosides in water. Such studies are crucial for understanding molecular recognition and designing receptors (Staley & Smith, 1996).

Potential in Antimicrobial and Cytotoxic Applications

  • N-methylated cyclopeptides, which include Cyclobis(N-methylphenylalanine) derivatives, have been synthesized and evaluated for their antimicrobial and cytotoxic activities. These compounds show promise in the development of new antibiotics and cancer therapeutics (Kumar et al., 2017).

Insights into Biosynthesis Pathways

  • Studies on the biosynthesis of benzodiazepine alkaloids using N-methyl phenylalanine have provided valuable insights into the enzymatic processes involved in the formation of these pharmacologically important compounds (Framm et al., 1973).

properties

CAS RN

61125-52-8

Molecular Formula

C20H22N2O2

Molecular Weight

322.4 g/mol

IUPAC Name

(3S,6S)-3,6-dibenzyl-1,4-dimethylpiperazine-2,5-dione

InChI

InChI=1S/C20H22N2O2/c1-21-17(13-15-9-5-3-6-10-15)20(24)22(2)18(19(21)23)14-16-11-7-4-8-12-16/h3-12,17-18H,13-14H2,1-2H3/t17-,18-/m0/s1

InChI Key

KNKXKVUFAHAVOL-ROUUACIJSA-N

Isomeric SMILES

CN1[C@H](C(=O)N([C@H](C1=O)CC2=CC=CC=C2)C)CC3=CC=CC=C3

SMILES

CN1C(C(=O)N(C(C1=O)CC2=CC=CC=C2)C)CC3=CC=CC=C3

Canonical SMILES

CN1C(C(=O)N(C(C1=O)CC2=CC=CC=C2)C)CC3=CC=CC=C3

Other CAS RN

61125-52-8

synonyms

c(NMe-Phe)
cyclobis(N-methylphenylalanine)
cyclobis-N-methyl-L-phenylalanine

Origin of Product

United States

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